N-(4-chlorobenzyl)-N'-(1-ethyl-4-piperidinyl)thiourea

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-(1-ethylpiperidin-4-yl)thiourea
• InChI: InChI=1S/C15H22ClN3S/c1-2-19-9-7-14(8-10-19)18-15(20)17-11-12-3-5-13(16)6-4-12/h3-6,14H,2,7-11H2,1H3,(H2,17,18,20)
• InChI Key: JLORSBAVLWZLAE-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)NC(=S)NCC2=CC=C(C=C2)Cl
• Molecular Formula: C15H22ClN3S
• Molecular Weight: 311.9 g/mol

Description

N-(4-chlorobenzyl)-N'-(1-ethyl-4-piperidinyl)thiourea, also known as SRI-37330, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound belongs to the class of thiourea derivatives and has been synthesized using various methods. In

Mechanism of Action

The exact mechanism of action of N-(4-chlorobenzyl)-N'-(1-ethyl-4-piperidinyl)thiourea is not fully understood. However, it is believed to work by inhibiting the activity of voltage-gated sodium channels. This inhibition reduces the excitability of neurons, leading to a reduction in pain and seizures.
Biochemical and Physiological Effects
N-(4-chlorobenzyl)-N'-(1-ethyl-4-piperidinyl)thiourea has been shown to have various biochemical and physiological effects. It has been found to reduce the release of glutamate, a neurotransmitter that is involved in pain signaling. N-(4-chlorobenzyl)-N'-(1-ethyl-4-piperidinyl)thiourea has also been shown to increase the levels of GABA, a neurotransmitter that inhibits neuronal activity. This increase in GABA levels is believed to be responsible for the anxiolytic effects of N-(4-chlorobenzyl)-N'-(1-ethyl-4-piperidinyl)thiourea.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(4-chlorobenzyl)-N'-(1-ethyl-4-piperidinyl)thiourea is that it has been shown to be effective in animal models of neuropathic pain and anxiety disorders. This makes it a potential candidate for further research and development as a therapeutic agent. However, one of the limitations of N-(4-chlorobenzyl)-N'-(1-ethyl-4-piperidinyl)thiourea is that its exact mechanism of action is not fully understood. This makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the research and development of N-(4-chlorobenzyl)-N'-(1-ethyl-4-piperidinyl)thiourea. One direction is to further investigate its mechanism of action. This would help to optimize its therapeutic potential and identify any potential side effects. Another direction is to investigate its potential as a treatment for other neurological disorders such as epilepsy and depression. Additionally, research could be conducted to develop more efficient methods of synthesizing N-(4-chlorobenzyl)-N'-(1-ethyl-4-piperidinyl)thiourea, making it more accessible for further research and development.
Conclusion
In conclusion, N-(4-chlorobenzyl)-N'-(1-ethyl-4-piperidinyl)thiourea is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. It has been shown to have anticonvulsant, analgesic, and anxiolytic effects. However, its exact mechanism of action is not fully understood. Further research is needed to optimize its therapeutic potential and identify any potential side effects.

Scientific Research Applications

N-(4-chlorobenzyl)-N'-(1-ethyl-4-piperidinyl)thiourea has been the subject of scientific research due to its potential therapeutic applications. Studies have shown that N-(4-chlorobenzyl)-N'-(1-ethyl-4-piperidinyl)thiourea has anticonvulsant and analgesic effects. It has been found to be effective in reducing pain in animal models of neuropathic pain. N-(4-chlorobenzyl)-N'-(1-ethyl-4-piperidinyl)thiourea has also been shown to have anxiolytic effects, making it a potential treatment for anxiety disorders.